Cas no 613660-31-4 (1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-)

• Product Name: 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
• CAS No: 613660-31-4
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 482154
• PubChem ID: 10445416
• Update Time: 2025-04-19

1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
• 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(6-methylpyridin-3-yl)methanone
• Z333385792
• T6426138
• 613660-31-4
• AKOS027777040
• DTXSID90440072
• (6-Methylpyridin-3-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
• SCHEMBL5909219

• Inchi： 1S/C14H18N2O3/c1-11-2-3-12(10-15-11)13(17)16-6-4-14(5-7-16)18-8-9-19-14/h2-3,10H,4-9H2,1H3
• InChI Key： AJBXXRQETBVODO-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(C(C1C=NC(C)=CC=1)=O)CC2

Computed Properties

• Exact Mass: 262.13184
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 51.66